2-{[1-[2-(cyclopentylamino)-2-oxoethyl]-5-(hydroxymethyl)-1H-imidazol-2-yl]thio}-N-[4-(trifluoromethoxy)phenyl]acetamide

• IUPAC Name: N-cyclopentyl-2-[5-(hydroxymethyl)-2-[2-oxo-2-[4-(trifluoromethoxy)anilino]ethyl]sulfanylimidazol-1-yl]acetamide
• InChI: InChI=1S/C20H23F3N4O4S/c21-20(22,23)31-16-7-5-14(6-8-16)26-18(30)12-32-19-24-9-15(11-28)27(19)10-17(29)25-13-3-1-2-4-13/h5-9,13,28H,1-4,10-12H2,(H,25,29)(H,26,30)
• InChI Key: PLSYCAFTCHIWOW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CN2C(=CN=C2SCC(=O)NC3=CC=C(C=C3)OC(F)(F)F)CO
• Molecular Formula: C20H23F3N4O4S
• Molecular Weight: 472.5 g/mol
• CAS No.: 923249-82-5

Description

2-{[1-[2-(cyclopentylamino)-2-oxoethyl]-5-(hydroxymethyl)-1H-imidazol-2-yl]thio}-N-[4-(trifluoromethoxy)phenyl]acetamide is a useful research compound. Its molecular formula is C20H23F3N4O4S and its molecular weight is 472.48. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Heterocyclic compounds play a crucial role in the development of pharmaceuticals and materials science. Research shows that thioureido-acetamides are essential for synthesizing various heterocycles in one-pot cascade reactions, highlighting excellent atom economy. These compounds are used to create 2-iminothiazoles, thioparabanic acids, and imidazo[1,2-c]pyrimidines, among others, demonstrating the versatility and significance of heterocyclic syntheses in scientific research (Schmeyers & Kaupp, 2002).

Pharmacological Applications

The exploration of novel heterocyclic 1,3,4-oxadiazole and pyrazole derivatives for their toxicity assessment, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions is a significant area of research. Such studies involve computational and pharmacological evaluations, providing a foundation for the development of new therapeutic agents (Faheem, 2018).

Antimicrobial Activity

Research into the antimicrobial activity of novel sulphonamide derivatives showcases the ongoing effort to combat microbial resistance through chemical synthesis. These studies not only highlight the potential for developing new antimicrobial agents but also underscore the importance of integrating computational and experimental approaches to drug discovery (Fahim & Ismael, 2019).

Coordination Complexes and Antioxidant Activity

The synthesis and characterization of coordination complexes derived from pyrazole-acetamide and their antioxidant activity represent another critical research area. These complexes are studied for their potential in various applications, including as antioxidants, highlighting the intersection between inorganic chemistry and biological applications (Chkirate et al., 2019).